Cas no 2580252-91-9 (2-(Azetidin-3-yl)-1,3-thiazinane)
2-(Azetidin-3-yl)-1,3-thiazinane Chemical and Physical Properties
Names and Identifiers
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- EN300-27718880
- 2-(azetidin-3-yl)-1,3-thiazinane
- 2580252-91-9
- 2-(Azetidin-3-yl)-1,3-thiazinane
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- Inchi: 1S/C7H14N2S/c1-2-9-7(10-3-1)6-4-8-5-6/h6-9H,1-5H2
- InChI Key: LPBUZLSCUVTGBK-UHFFFAOYSA-N
- SMILES: S1CCCNC1C1CNC1
Computed Properties
- Exact Mass: 158.08776963g/mol
- Monoisotopic Mass: 158.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 49.4Ų
2-(Azetidin-3-yl)-1,3-thiazinane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718880-0.05g |
2-(azetidin-3-yl)-1,3-thiazinane |
2580252-91-9 | 95.0% | 0.05g |
$948.0 | 2025-03-20 | |
| Enamine | EN300-27718880-0.1g |
2-(azetidin-3-yl)-1,3-thiazinane |
2580252-91-9 | 95.0% | 0.1g |
$993.0 | 2025-03-20 | |
| Enamine | EN300-27718880-0.25g |
2-(azetidin-3-yl)-1,3-thiazinane |
2580252-91-9 | 95.0% | 0.25g |
$1038.0 | 2025-03-20 | |
| Enamine | EN300-27718880-0.5g |
2-(azetidin-3-yl)-1,3-thiazinane |
2580252-91-9 | 95.0% | 0.5g |
$1084.0 | 2025-03-20 | |
| Enamine | EN300-27718880-1.0g |
2-(azetidin-3-yl)-1,3-thiazinane |
2580252-91-9 | 95.0% | 1.0g |
$1129.0 | 2025-03-20 | |
| Enamine | EN300-27718880-2.5g |
2-(azetidin-3-yl)-1,3-thiazinane |
2580252-91-9 | 95.0% | 2.5g |
$2211.0 | 2025-03-20 | |
| Enamine | EN300-27718880-5.0g |
2-(azetidin-3-yl)-1,3-thiazinane |
2580252-91-9 | 95.0% | 5.0g |
$3273.0 | 2025-03-20 | |
| Enamine | EN300-27718880-10.0g |
2-(azetidin-3-yl)-1,3-thiazinane |
2580252-91-9 | 95.0% | 10.0g |
$4852.0 | 2025-03-20 | |
| Enamine | EN300-27718880-1g |
2-(azetidin-3-yl)-1,3-thiazinane |
2580252-91-9 | 1g |
$1129.0 | 2023-09-10 | ||
| Enamine | EN300-27718880-5g |
2-(azetidin-3-yl)-1,3-thiazinane |
2580252-91-9 | 5g |
$3273.0 | 2023-09-10 |
2-(Azetidin-3-yl)-1,3-thiazinane Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-(Azetidin-3-yl)-1,3-thiazinane
Recent Advances in the Study of 2-(Azetidin-3-yl)-1,3-thiazinane (CAS: 2580252-91-9): A Promising Scaffold in Medicinal Chemistry
The compound 2-(Azetidin-3-yl)-1,3-thiazinane (CAS: 2580252-91-9) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines an azetidine ring with a thiazinane moiety, offering a versatile platform for drug discovery. Recent studies have highlighted its significance in targeting various biological pathways, particularly in the development of novel central nervous system (CNS) agents and antimicrobial therapeutics.
One of the key areas of research involving 2-(Azetidin-3-yl)-1,3-thiazinane is its role as a precursor or intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate receptor activity while maintaining favorable pharmacokinetic properties has made it a focus of ongoing research.
In addition to its CNS applications, recent investigations have explored the antimicrobial potential of derivatives based on the 2-(Azetidin-3-yl)-1,3-thiazinane scaffold. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a novel antibiotic candidate.
The synthetic accessibility of 2-(Azetidin-3-yl)-1,3-thiazinane has also been a subject of recent optimization efforts. Researchers have developed more efficient synthetic routes to this compound, as described in a 2023 Organic Process Research & Development article. These improved methods have enabled higher yields and better scalability, addressing previous challenges in its production. Such advancements are crucial for facilitating further pharmacological studies and potential clinical translation.
Looking forward, the versatility of 2-(Azetidin-3-yl)-1,3-thiazinane continues to attract attention across multiple therapeutic areas. Current research directions include exploring its application in pain management, where preliminary data suggest activity against nociceptive pathways, and in oncology, where certain derivatives show promise as kinase inhibitors. As the understanding of this compound's pharmacological profile deepens, it is expected to play an increasingly important role in the development of next-generation therapeutics.
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